Cas no 294194-48-2 (Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 294194-48-2
• MF: C₁₅H₁₀F₃N₃O₂
• MW: 321.254013538361
• MDL: MFCD00400429
• CID: 3064726
• PubChem ID: 753813
• Update Time: 2025-06-14

Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>5-Phenyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid meth yl ester
• 5-Phenyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester
• ALBB-012528
• HMS1703I16
• SR-01000510403-1
• SMR000116224
• HMS2473L09
• Methyl 5-phenyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylate
• LS-03921
• H30015
• methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• STK329482
• AKOS000555995
• MLS000525750
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 5-phenyl-7-(trifluoromethyl)-, methyl ester
• CS-0318198
• SR-01000510403
• LBMPDECEGMPFNZ-UHFFFAOYSA-N
• methyl5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• MFCD00400429
• DTXSID901145076
• AG-219/33329001
• 294194-48-2
• CHEMBL1463452
• Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylate

• MDL： MFCD00400429
• Inchi： 1S/C15H10F3N3O2/c1-23-14(22)11-8-13-19-10(9-5-3-2-4-6-9)7-12(15(16,17)18)21(13)20-11/h2-8H,1H3
• InChI Key： LBMPDECEGMPFNZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NC2=CC(C(=O)OC)=NN12)(F)F

Computed Properties

• Exact Mass: 321.07251106Da
• Monoisotopic Mass: 321.07251106Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.5Ų

Additional information on Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylate

Exploring the Versatile Applications of Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 294194-48-2)

In the realm of heterocyclic chemistry, Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 294194-48-2) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This pyrazolo[1,5-a]pyrimidine derivative, characterized by a trifluoromethyl group and a phenyl substitution, is widely studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly focusing on its synthesis, reactivity, and functionalization to unlock novel applications.

The compound’s carboxylate ester moiety enhances its versatility, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies. For instance, its trifluoromethyl group is known to improve metabolic stability and bioavailability, a hot topic in drug discovery. Users searching for "CF3-containing heterocycles" or "pyrimidine-based drug candidates" will find this compound particularly relevant.

Beyond pharmaceuticals, Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylate is explored in agrochemical research, where its structural motifs contribute to pesticidal and herbicidal activities. The phenyl-pyrazolo[1,5-a]pyrimidine core is also investigated for OLED materials, addressing the surge in demand for energy-efficient displays. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

From a synthetic perspective, the compound’s CAS No. 294194-48-2 is frequently cited in patents and journals, reflecting its industrial relevance. Optimized routes for its production, such as Pd-catalyzed cross-coupling or microwave-assisted synthesis, are actively discussed in academic circles. These methods cater to the need for scalable and sustainable chemistry, a priority for modern researchers.

In summary, Methyl 5-Phenyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylate represents a nexus of innovation across multiple fields. Its structural tunability and functional diversity make it a cornerstone for future breakthroughs, resonating with trends in precision medicine and green chemistry. As interest grows, this compound is poised to remain a focal point in both academic and industrial research.